4-ISOTHIOCYANATOBENZENESULFONIC ACID, SODIUM SALT MONOHYDRATE
4-ISOTHIOCYANATOBENZENESULFONIC ACID, SODIUM SALT MONOHYDRATE
Brand Name:
Vulcanchem
CAS No.:
17614-69-6
VCID:
VC0097920
InChI:
InChI=1S/C7H5NO3S2.Na/c9-13(10,11)7-3-1-6(2-4-7)8-5-12;/h1-4H,(H,9,10,11);/q;+1
SMILES:
C1=CC(=CC=C1N=C=S)S(=O)(=O)O.[Na+]
Molecular Formula:
C7H5NNaO3S2+
Molecular Weight:
238.2 g/mol
4-ISOTHIOCYANATOBENZENESULFONIC ACID, SODIUM SALT MONOHYDRATE
CAS No.: 17614-69-6
Main Products
VCID: VC0097920
Molecular Formula: C7H5NNaO3S2+
Molecular Weight: 238.2 g/mol
| CAS No. | 17614-69-6 |
|---|---|
| Product Name | 4-ISOTHIOCYANATOBENZENESULFONIC ACID, SODIUM SALT MONOHYDRATE |
| Molecular Formula | C7H5NNaO3S2+ |
| Molecular Weight | 238.2 g/mol |
| IUPAC Name | sodium;4-isothiocyanatobenzenesulfonic acid |
| Standard InChI | InChI=1S/C7H5NO3S2.Na/c9-13(10,11)7-3-1-6(2-4-7)8-5-12;/h1-4H,(H,9,10,11);/q;+1 |
| Standard InChIKey | XYARUYHGTRIFSR-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC(=CC=C1N=C=S)S(=O)(=O)[O-].[Na+] |
| SMILES | C1=CC(=CC=C1N=C=S)S(=O)(=O)O.[Na+] |
| Canonical SMILES | C1=CC(=CC=C1N=C=S)S(=O)(=O)[O-].[Na+] |
| Related CAS | 7216-63-9 (Parent) |
| PubChem Compound | 18626170 |
| Last Modified | Nov 11 2021 |
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